molecular formula C34H53FN6O12S B1574909 Biotin-LEED-FMK

Biotin-LEED-FMK

Cat. No.: B1574909
M. Wt: 788.8864
Attention: For research use only. Not for human or veterinary use.
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Description

Biotin-LEED-FMK is a biotinylated fluoromethylketone (FMK) compound designed for targeted protein interaction studies and activity-based protein profiling (ABPP). Such compounds are pivotal in proteomics for identifying enzyme activity in complex biological systems .

The "LEED" moiety likely refers to a specific peptide sequence or structural motif that determines target specificity. This compound’s utility lies in its irreversible binding to proteases (e.g., caspases) or kinases, making it a critical tool for studying apoptosis, signal transduction, and drug discovery .

Properties

Molecular Formula

C34H53FN6O12S

Molecular Weight

788.8864

Purity

95/98%

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • This compound shares a 4-fluoro-2-methylindole core with compounds listed in , suggesting enhanced target affinity and stability compared to non-fluorinated analogs .
  • Biotin-LLY-FMK incorporates a tripeptide linker (Leu-Leu-Tyr), which may improve solubility and cellular uptake compared to shorter linkers .
2.2 Functional and Application-Based Differences
Compound Primary Application Target Specificity Research Findings
This compound Caspase activity profiling Broad-spectrum caspases Irreversibly labels active caspases in apoptotic cells; used in cancer biomarker studies .
Biotin-LLY-FMK Peptide library screening Insulin/IGF-1 receptor pathways No cross-reactivity with IGF-1 receptors; validated in murine hindlimb injury models.
Biotin-ASTD-FMK EMAP II detection Endothelial monocyte-activated polypeptide II High specificity in vascular inflammation studies; compatible with HPLC and mass spectrometry.

Key Insights :

  • This compound ’s broad caspase specificity contrasts with Biotin-LLY-FMK ’s niche role in insulin pathway studies, reflecting divergent design rationales .
  • Biotin-ASTD-FMK demonstrates superior compatibility with analytical techniques, critical for quantitative biomarker studies .
2.3 Analytical and Performance Metrics
  • Labeling Efficiency : TurboID and BioID () exhibit larger labeling radii than FMK-based probes, but FMK compounds like this compound offer higher temporal resolution due to rapid covalent binding .
  • Stability: Fluorinated indole cores (e.g., in this compound) enhance metabolic stability compared to non-fluorinated analogs, as noted in pharmacokinetic studies .
  • Purity and Reproducibility : All three compounds meet ≥95% purity standards, aligning with FDA and EMA guidelines for biotinylated probes ().

Research and Regulatory Considerations

  • Biosimilarity Guidelines : and emphasize the need for orthogonal analytical methods (e.g., LC-MS, binding assays) to confirm functional equivalence among biotinylated probes.

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